![molecular formula C19H22IN3O B251381 N-[4-(4-ethylpiperazin-1-yl)phenyl]-3-iodobenzamide](/img/structure/B251381.png)
N-[4-(4-ethylpiperazin-1-yl)phenyl]-3-iodobenzamide
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Overview
Description
N-[4-(4-ethylpiperazin-1-yl)phenyl]-3-iodobenzamide, commonly known as [123I]IBZM, is a radioligand that is used in the field of nuclear medicine. This compound is used to study the dopamine D2 receptor in the brain, which is involved in regulating mood, behavior, and movement.
Mechanism of Action
[123I]IBZM binds to the dopamine D2 receptor in the brain, which is involved in regulating mood, behavior, and movement. By binding to this receptor, [123I]IBZM allows researchers to study the density and distribution of the receptor in the brain, which can provide valuable insights into the mechanisms underlying neurological disorders.
Biochemical and Physiological Effects:
[123I]IBZM has no known biochemical or physiological effects on the body. It is a radioligand that is used solely for research purposes and does not have any therapeutic uses.
Advantages and Limitations for Lab Experiments
One of the main advantages of using [123I]IBZM in lab experiments is its high specificity and selectivity for the dopamine D2 receptor. This allows researchers to obtain accurate and reliable data on the density and distribution of this receptor in the brain. However, one of the limitations of using [123I]IBZM is its short half-life, which means that experiments must be conducted quickly after the radioligand is synthesized.
Future Directions
There are several future directions for the use of [123I]IBZM in scientific research. One area of interest is the study of the dopamine D2 receptor in the context of addiction, as this receptor is known to play a role in reward processing and motivation. Another area of interest is the development of new radioligands that can target other receptors in the brain, such as the serotonin 5-HT2A receptor, which is involved in regulating mood and cognition.
In conclusion, [123I]IBZM is a radioligand that is used in nuclear medicine to study the dopamine D2 receptor in the brain. Its high specificity and selectivity make it a valuable tool for researchers studying neurological disorders such as Parkinson's disease, schizophrenia, and addiction. While [123I]IBZM has some limitations, its potential for future research is promising.
Synthesis Methods
The synthesis of [123I]IBZM involves the reaction of 3-iodobenzoyl chloride with 4-(4-ethylpiperazin-1-yl)aniline in the presence of a base. The product is then purified using high-performance liquid chromatography (HPLC) to obtain the final radioligand.
Scientific Research Applications
[123I]IBZM is used in nuclear medicine to study the dopamine D2 receptor in the brain. It is particularly useful in the diagnosis and treatment of neurological disorders such as Parkinson's disease, schizophrenia, and addiction. By binding to the dopamine D2 receptor, [123I]IBZM allows researchers to visualize and measure the density and distribution of this receptor in the brain.
Properties
Molecular Formula |
C19H22IN3O |
---|---|
Molecular Weight |
435.3 g/mol |
IUPAC Name |
N-[4-(4-ethylpiperazin-1-yl)phenyl]-3-iodobenzamide |
InChI |
InChI=1S/C19H22IN3O/c1-2-22-10-12-23(13-11-22)18-8-6-17(7-9-18)21-19(24)15-4-3-5-16(20)14-15/h3-9,14H,2,10-13H2,1H3,(H,21,24) |
InChI Key |
HDBMDKHXDBOGJU-UHFFFAOYSA-N |
SMILES |
CCN1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)I |
Canonical SMILES |
CCN1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)I |
Origin of Product |
United States |
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